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Introduction
Thiamine, also known as Vitamin B1, is a crucial water-soluble vitamin that serves as an

essential supplement in cell culture media. Its biologically active form, thiamine pyrophosphate

(TPP), is a vital coenzyme for numerous enzymatic reactions involved in carbohydrate

metabolism and the synthesis of amino acids.[1][2] The stability of thiamine in solution is a

critical consideration for the preparation and storage of cell culture media. While thiamine

hydrochloride is the most commonly used form, this document will also discuss the properties

of thiamine bromide as a potential alternative.

Chemical Properties and Stability
Thiamine is a substituted pyrimidine linked to a substituted thiazole by a methylene bridge.[1] It

is typically added to cell culture media as a salt, most commonly thiamine hydrochloride

(thiamine-2HCl).[1]

Thiamine Hydrochloride (Thiamine-2HCl)

Molecular Formula: C₁₂H₁₈Cl₂N₄OS[1]

Molecular Weight: 337.27 g/mol

Solubility: Very soluble in water (50 mg/mL).
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Stability: Thiamine hydrochloride is relatively stable in acidic solutions (pH < 5.5) but is

unstable in aqueous solutions with a pH above 5.5.[1][3] It is susceptible to degradation by

heat, oxidation, reduction, and light.[2] It may also react with other media components such

as pyridoxal, iron, and pyruvate.[1]

Thiamine Bromide

Molecular Formula: C₁₂H₁₇BrN₄OS[4]

Molecular Weight: 345.26 g/mol [4]

Solubility: Highly soluble in water (approximately 100 mg/mL at room temperature).[4]

Stability: Thiamine bromide exhibits good stability in aqueous solutions with a pH between

4 and 7.[4] However, its stability decreases in alkaline solutions (pH > 8).[4] Temperature and

UV light can accelerate its degradation.[4] At 4°C, a solution of thiamine bromide can retain

about 94.4% of its initial concentration after 72 hours, whereas at 25°C, this drops to

approximately 86-88%.[4]

While thiamine bromide presents a viable, highly soluble alternative to thiamine hydrochloride,

its use in cell culture is not well-documented in existing literature. Researchers should exercise

caution and perform validation studies when considering its use.

Role in Cellular Metabolism
The primary role of thiamine in cell culture is to act as a precursor for thiamine pyrophosphate

(TPP). TPP is an essential cofactor for several key enzymes:

Pyruvate dehydrogenase complex: Converts pyruvate to acetyl-CoA, linking glycolysis to the

citric acid cycle.[1][5]

α-ketoglutarate dehydrogenase complex: A key enzyme in the citric acid cycle.[1][2]

Transketolase: An enzyme in the pentose phosphate pathway, crucial for the synthesis of

nucleotides and NADPH.[2]

Branched-chain α-keto acid dehydrogenase complex: Involved in the metabolism of

branched-chain amino acids (leucine, isoleucine, and valine).[6]
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A deficiency in thiamine can lead to impaired energy metabolism and reduced cell proliferation.

Quantitative Data
Thiamine Concentration in Common Basal Media
The concentration of thiamine varies significantly across different basal media formulations.

The following table summarizes the thiamine concentrations in several commonly used media.

Basal Medium Thiamine Concentration (µM)

Medium 199, CMRL-1066 Medium 0.027

NCTC Medium 0.067

Ames' Medium 0.27

McCoy's 5A Modified Medium 0.54

Ham's F-12 and derivatives, MCDB Media 0.91

Swim's S-77 Medium 1.7

Earle's Basal Medium (BME), MEM, RPMI-1640 2.68

Click's Medium, GMEM 5.36

DMEM/Ham's F-12 (50:50) 5.82

H-Y Medium (Hybri-Max®) 9.46

DMEM, IMDM, BGJb Medium 10.72

Waymouth Medium MB 26.8

Data sourced from Sigma-Aldrich.[1][7]
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Compound Conditions
Remaining
Concentration

Reference

Thiamine Bromide
Aqueous solution,

4°C, 72 hours
~94.4% [4]

Thiamine Bromide
Aqueous solution,

25°C, 72 hours
~86-88% [4]

Thiamine

Hydrochloride

27 mg/mL solution,

80°C, 5 days
94% [8]

Thiamine Mononitrate
27 mg/mL solution,

80°C, 5 days
32% [8]

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL Thiamine Stock
Solution
This protocol is adapted from a general method for preparing vitamin solutions for minimal

media.[4]

Materials:

Thiamine hydrochloride (or thiamine bromide)

Cell culture grade water

Sterile 0.22 µm filter

Sterile storage container (amber or covered in foil)

Procedure:

Weigh out 10 mg of thiamine hydrochloride (or thiamine bromide).

Dissolve the powder in 10 mL of cell culture grade water.
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Mix thoroughly until the powder is completely dissolved.

Sterilize the solution by passing it through a 0.22 µm filter into a sterile container.

Store the stock solution at 4°C, protected from light.

Protocol 2: Preparation of Cell Culture Medium from
Powder with Thiamine Supplementation
This is a general protocol and should be adapted based on the specific media formulation.

Materials:

Powdered cell culture medium

Cell culture grade water

Sodium bicarbonate (NaHCO₃)

1 N HCl and 1 N NaOH for pH adjustment

Thiamine stock solution (from Protocol 1)

Other required supplements (e.g., L-glutamine, serum)

Sterile 0.2 µm filter

Sterile storage bottles

Procedure:

To a mixing container, add cell culture grade water to approximately 90% of the final volume.

With gentle stirring, add the powdered medium to the room temperature water. Do not heat

the water.

Add the required amount of sodium bicarbonate.
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If the powdered medium does not contain thiamine or if supplementation is desired, add the

appropriate volume of the sterile thiamine stock solution. For example, to achieve a final

concentration of approximately 3 µM (around 1 mg/L), add 1 mL of a 1 mg/mL stock solution

per liter of medium.

Add any other required supplements.

Adjust the pH to 0.2-0.3 units below the desired final working pH using 1 N HCl or 1 N

NaOH. The pH may rise slightly upon filtration.

Bring the medium to the final volume with cell culture grade water.

Sterilize the medium by filtering through a 0.2 µm filter into sterile storage bottles.

Store the prepared medium at 4°C.

Visualizations
Thiamine's Role in Cellular Metabolism
Caption: Thiamine is converted to TPP, a vital coenzyme in key metabolic pathways.

Experimental Workflow: Cell Culture Media Preparation
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Workflow for Preparing Cell Culture Media with Thiamine
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Caption: A stepwise workflow for preparing sterile, thiamine-supplemented cell culture media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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